Cas no 904815-64-1 (4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine)

4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine is a benzodiazepine derivative with a methoxyphenyl substituent, offering potential utility in medicinal chemistry and pharmacological research. Its structural framework combines a benzodiazepine core with a 3-methoxyphenyl group, which may influence binding affinity and selectivity toward biological targets. This compound is of interest for studying central nervous system (CNS) modulation, given the benzodiazepine scaffold's known interactions with GABA receptors. The methoxy group enhances solubility and may improve metabolic stability, making it a valuable intermediate for drug development. Its synthesis and characterization support applications in designing novel therapeutic agents, particularly for neurological disorders.
4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine structure
904815-64-1 structure
Product Name:4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine
CAS No:904815-64-1
MF:C16H16N2O
MW:252.311043739319
MDL:MFCD06660465
CID:994859
PubChem ID:16740804
Update Time:2025-05-27

4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine Chemical and Physical Properties

Names and Identifiers

    • 4-(3-methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine
    • 4-(3-METHOXY-PHENYL)-2,3-DIHYDRO-1H-BENZO[B][1,4]DIAZEPINE
    • GL-0488
    • 4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine
    • 904815-64-1
    • 4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
    • AKOS005254942
    • MFCD06660465
    • DTXSID00587689
    • 2-(3-METHOXYPHENYL)-4,5-DIHYDRO-3H-1,5-BENZODIAZEPINE
    • MDL： MFCD06660465
    • Inchi： 1S/C16H16N2O/c1-19-13-6-4-5-12(11-13)14-9-10-17-15-7-2-3-8-16(15)18-14/h2-8,11,17H,9-10H2,1H3
    • InChI Key： FYAWOYWRPHBAMS-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=CC(=C1)C1CCNC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 252.12600
  • Monoisotopic Mass: 252.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 33.6Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 414.9°C at 760 mmHg
  • Flash Point: 204.7°C
  • Refractive Index: 1.607
  • PSA: 33.62000
  • LogP: 3.20520

4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzob1,4diazepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M013481-500mg
4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
 904815-64-1
500mg
 $ 950.00 2022-06-04
TRC
M013481-1000mg
4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
 904815-64-1
1g
 $ 1585.00 2022-06-04
TRC
M013481-2500mg
4-(3-Methoxyphenyl)-2,3-dihydro-1H-benzo[b][1,4]diazepine
 904815-64-1
2500mg
 $ 3160.00 2022-06-04
abcr
AB424523-1 g
4-(3-Methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine
 904815-64-1
1g
 €542.30 2023-06-16
abcr
AB424523-5 g
4-(3-Methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine
 904815-64-1
5g
 €947.00 2023-06-16
abcr
AB424523-10 g
4-(3-Methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine
 904815-64-1
10g
 €1330.40 2023-06-16
abcr
AB424523-1g
4-(3-Methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine; .
 904815-64-1
1g
 €542.30 2025-04-15
abcr
AB424523-5g
4-(3-Methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine; .
 904815-64-1
5g
 €947.00 2025-04-15
abcr
AB424523-10g
4-(3-Methoxyphenyl)-2,3-dihydro-1H-1,5-benzodiazepine; .
 904815-64-1
10g
 €1330.40 2025-04-15
A2B Chem LLC
AD12413-1g
4-(3-METHOXY-PHENYL)-2,3-DIHYDRO-1H-BENZO[B][1,4]DIAZEPINE
 904815-64-1 95+%
1g
 $950.00 2024-05-20

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